Cas no 1823528-29-5 (2-(2-Oxo-1,3-oxazolidin-4-yl)benzonitrile)

• Product Name: 2-(2-Oxo-1,3-oxazolidin-4-yl)benzonitrile
• CAS No: 1823528-29-5
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• CID: 5906909
• PubChem ID: 130150224
• Update Time: 2025-05-22

2-(2-Oxo-1,3-oxazolidin-4-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-1847702
• 2-(2-oxo-1,3-oxazolidin-4-yl)benzonitrile
• 1823528-29-5
• 2-(2-Oxo-1,3-oxazolidin-4-yl)benzonitrile

• Inchi： 1S/C10H8N2O2/c11-5-7-3-1-2-4-8(7)9-6-14-10(13)12-9/h1-4,9H,6H2,(H,12,13)
• InChI Key： JEFULUVPLPTIJT-UHFFFAOYSA-N
• SMILES： O1C(NC(C2C=CC=CC=2C#N)C1)=O

Computed Properties

• Exact Mass: 188.058577502g/mol
• Monoisotopic Mass: 188.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 62.1Ų

Additional information on 2-(2-Oxo-1,3-oxazolidin-4-yl)benzonitrile

Comprehensive Overview of 2-(2-Oxo-1,3-oxazolidin-4-yl)benzonitrile (CAS No. 1823528-29-5)

2-(2-Oxo-1,3-oxazolidin-4-yl)benzonitrile (CAS No. 1823528-29-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique oxazolidinone core fused with a benzonitrile moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its structural complexity and functional groups contribute to its potential applications in drug discovery, particularly in targeting antibacterial and anti-inflammatory pathways.

The compound's CAS number 1823528-29-5 serves as a critical identifier for researchers seeking precise chemical data. Recent trends in AI-driven drug discovery and green chemistry have amplified interest in such heterocyclic compounds, as they align with the demand for sustainable and efficient synthetic routes. Notably, 2-(2-Oxo-1,3-oxazolidin-4-yl)benzonitrile is often explored in structure-activity relationship (SAR) studies due to its modifiable scaffold, which can be tailored to enhance pharmacokinetic properties.

From a synthetic perspective, this compound exemplifies the growing focus on atom-economical reactions and catalysis. Researchers frequently inquire about its synthetic protocols, such as cyclization methods or nitrile functionalization techniques, reflecting the broader shift toward precision chemistry. Its stability under various conditions also makes it a candidate for high-throughput screening platforms, a hot topic in automated chemical synthesis.

In the context of biodegradability and environmental impact, 2-(2-Oxo-1,3-oxazolidin-4-yl)benzonitrile is subject to ongoing evaluations. With regulatory agencies emphasizing sustainable chemical design, this compound's potential for low toxicity and minimal ecological footprint aligns with global ESG (Environmental, Social, and Governance) benchmarks. Such attributes are increasingly prioritized in patent filings and industrial applications.

Furthermore, the compound's relevance extends to academic research, where it is cited in studies on heterocyclic drug candidates. Its oxazolidinone ring, a privileged structure in medicinal chemistry, is associated with target selectivity—a key concern in personalized medicine. This has spurred discussions on platforms like ResearchGate and PubMed, where scientists debate its mechanistic nuances.

To address common queries from search engines: "What is the melting point of CAS 1823528-29-5?" or "How to synthesize 2-(2-Oxo-1,3-oxazolidin-4-yl)benzonitrile?"—these reflect the compound's technical appeal. Analytical data, such as NMR spectra and HPLC purity, are equally sought after, underscoring the need for transparent data sharing in the open science movement.

In summary, 2-(2-Oxo-1,3-oxazolidin-4-yl)benzonitrile (CAS No. 1823528-29-5) represents a convergence of innovation, sustainability, and multidisciplinary research. Its adaptability to cutting-edge technologies like machine learning in chemistry positions it as a compound of enduring scientific and industrial value.